Cas no 1266742-67-9 (4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline)

• Product Name: 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline
• CAS No: 1266742-67-9
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 6092156
• PubChem ID: 82111054
• Update Time: 2025-05-19

4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline
• Benzenepropanamine, 4-(dimethylamino)-β,β-dimethyl-
• EN300-1845760
• 1266742-67-9

• Inchi： 1S/C13H22N2/c1-13(2,10-14)9-11-5-7-12(8-6-11)15(3)4/h5-8H,9-10,14H2,1-4H3
• InChI Key： LTYXLJLSZGGQLK-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CN)=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 206.178298710g/mol
• Monoisotopic Mass: 206.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 314.2±25.0 °C(Predicted)
• pka: 10.65±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline

Introduction to 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline (CAS No. 1266742-67-9)

4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline, identified by its Chemical Abstracts Service (CAS) number 1266742-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex alkylated aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in the development of various pharmacologically active molecules. The presence of both amino and dimethylamino functional groups provides a versatile framework for further chemical modifications, enabling its incorporation into more complex drug candidates.

The structural motif of 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline consists of an aniline core substituted with a tertiary amine group at the 3-position and a dimethylated secondary amine at the N-position. This configuration imparts distinct reactivity patterns, making it a useful building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity. The tertiary amine functionality, in particular, is often exploited in the synthesis of peptidomimetics and other biologically relevant scaffolds.

In recent years, the demand for novel heterocyclic compounds with tailored physicochemical properties has surged, driven by advancements in drug discovery technologies. 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline fits into this trend as a precursor for synthesizing molecules that target a wide range of therapeutic areas. Its incorporation into pharmacophores has been explored in the development of compounds with potential applications in oncology, immunomodulation, and central nervous system (CNS) disorders. The compound’s ability to serve as a scaffold for structure-activity relationship (SAR) studies has made it a focal point for academic and industrial research.

One of the most compelling aspects of 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is implicated in various diseases, particularly cancer. By leveraging the compound’s dual amine functionalities, researchers have been able to develop highly potent kinase inhibitors that exhibit improved metabolic stability and reduced toxicity. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which play a pivotal role in inflammatory responses and hematopoiesis.

The synthesis of 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline itself is a testament to the ingenuity of modern synthetic organic chemistry. Traditional approaches often involve multi-step sequences involving Friedel-Crafts alkylation followed by selective functionalization. However, recent advances in catalytic methods have enabled more streamlined routes to this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. Additionally, asymmetric synthesis techniques have been applied to achieve enantioselective derivatives of this compound, which are crucial for developing chiral drugs with enhanced therapeutic efficacy.

The pharmacological potential of 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline has also been explored in the context of neurodegenerative diseases. Research suggests that modulating certain kinase pathways can have beneficial effects on neuroprotection and cognitive function. By incorporating this compound into drug candidates designed to interact with neural receptors or enzymes implicated in conditions such as Alzheimer’s disease or Parkinson’s disease, scientists aim to develop novel therapeutics that address underlying pathological mechanisms. Preliminary studies have indicated that certain derivatives exhibit neuroprotective properties in cellular models.

In addition to its applications in drug development, 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline has found utility as a ligand in coordination chemistry. Its ability to act as a chelating agent allows for the design of metal complexes with specific electronic and steric properties. These complexes have been investigated for their catalytic activity in various transformations, including oxidation reactions that are relevant to industrial processes. The versatility of this compound underscores its importance not only as a pharmaceutical intermediate but also as a material science component.

The future direction of research involving 4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline is likely to be shaped by emerging trends in precision medicine and personalized therapy. As our understanding of genetic and molecular variations among patients grows, so does the need for tailored drug regimens. Compounds derived from this scaffold may play a role in developing such personalized treatments by serving as building blocks for patient-specific drug candidates. Furthermore, computational methods such as molecular modeling and machine learning are increasingly being employed to predict the biological activity of novel derivatives before they are synthesized experimentally.

In conclusion,4-(3-amino-2,2-dimethylpropyl)-N,N-dimethylaniline (CAS No. 1266742-67-9) represents a cornerstone molecule in contemporary medicinal chemistry research. Its unique structural features offer unparalleled opportunities for designing molecules with therapeutic potential across multiple disease domains. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound will undoubtedly remain at the forefront of innovation, driving progress toward safer and more effective treatments for human health challenges worldwide.